Cas no 946243-52-3 (N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide
• CAS No: 946243-52-3
• MF: C₂₃H₂₄FNO₇S
• MW: 477.502569198608
• CID: 5513276
• Update Time: 2025-07-09

N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-furanyl)ethyl]-3,4,5-trimethoxy-
• N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide

• Inchi： 1S/C23H24FNO7S/c1-14-10-16(7-8-17(14)24)33(27,28)21(18-6-5-9-32-18)13-25-23(26)15-11-19(29-2)22(31-4)20(12-15)30-3/h5-12,21H,13H2,1-4H3,(H,25,26)
• InChI Key： BIYSYEMQQQUDOE-UHFFFAOYSA-N
• SMILES： C(NCC(S(C1=CC=C(F)C(C)=C1)(=O)=O)C1=CC=CO1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide

Recent Advances in the Study of N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide (CAS: 946243-52-3)

In recent years, the compound N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide (CAS: 946243-52-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a furan ring, a sulfonyl group, and a trimethoxybenzamide moiety contributes to its diverse biological activities, making it a subject of intense research.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One of the key findings is its ability to modulate specific signaling pathways involved in inflammation and cancer progression. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 946243-52-3 exhibits potent inhibitory effects on certain kinases that are overexpressed in tumor cells. This inhibition leads to the suppression of cell proliferation and induction of apoptosis, highlighting its potential as an anticancer agent.

Another area of interest is the compound's role in neurodegenerative diseases. Preliminary in vitro and in vivo studies have suggested that N-2-(4-fluoro-3-methylbenzenesulfonyl)-2-(furan-2-yl)ethyl-3,4,5-trimethoxybenzamide may have neuroprotective properties. It appears to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of diseases like Alzheimer's and Parkinson's. These findings, though still in the early stages, open new avenues for the development of novel therapeutics targeting neurodegenerative disorders.

The synthesis and optimization of 946243-52-3 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable methods for producing this compound. A study in Organic & Biomolecular Chemistry (2022) reported a novel synthetic route that improves yield and purity, which is crucial for further pharmacological evaluation and potential clinical applications. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and therapeutic efficacy.

Despite these promising developments, challenges remain in the translation of 946243-52-3 from bench to bedside. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the current body of research underscores the potential of this compound as a valuable tool in drug discovery and a candidate for further development. Continued investigation into its mechanisms and applications will be essential to fully realize its therapeutic promise.